
Personal protective equipment for handling 3,3-
Tetramethyleneglutarimide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3,3-Tetramethyleneglutarimide

Cat. No.: B196294 Get Quote

Essential Safety and Handling Guide for 3,3-
Tetramethyleneglutarimide
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 3,3-Tetramethyleneglutarimide (CAS No. 1075-89-4) in a

laboratory setting. It is intended for researchers, scientists, and professionals in drug

development to ensure safe handling and mitigate potential hazards.

Chemical Properties and Hazards
3,3-Tetramethyleneglutarimide is a white to off-white crystalline powder.[1][2] It is classified

as toxic if swallowed and toxic to aquatic life with long-lasting effects.[3][4]
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Property Value

Molecular Formula C₉H₁₃NO₂[1]

Molecular Weight 167.21 g/mol [1]

Melting Point 153-155 °C[1][5][6]

Boiling Point 295.79 °C (estimate)[1][5]

Flash Point 162.6 °C[1][5]

Appearance White to off-white crystalline powder[1][2]

Solubility
Soluble in organic solvents, insoluble in water.

[2]

Hazard Identification

Hazard Classification

Acute Oral Toxicity Category 3[4]

Aquatic Hazard (long-term)
Hazardous to the aquatic environment, long-

term hazard[3][4]

Signal Word Danger[4]

Personal Protective Equipment (PPE)
To prevent exposure, appropriate personal protective equipment must be worn when handling

3,3-Tetramethyleneglutarimide. The following table outlines the recommended PPE.
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Body Part Recommended Protection Specification

Eyes/Face Safety Goggles or Face Shield

Chemical safety goggles as

described by OSHA's eye and

face protection regulations in

29 CFR 1910.133 or European

Standard EN166.[4] A face

shield is recommended where

splashing is a risk.[7][8]

Skin Chemical-resistant Gloves

Wear appropriate protective

gloves to prevent skin

exposure.[4]

Protective Clothing

Wear suitable protective

clothing, such as a lab coat, to

prevent skin contact.[4][5]

Respiratory Air-purifying Respirator

Use only under a chemical

fume hood.[4] If ventilation is

inadequate, use a NIOSH-

approved respirator.

Operational and Handling Plan
Handling and Storage

Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood.

[4][9]

Handling Precautions:

Avoid contact with skin and eyes.[9]

Do not breathe dust.[4]

Do not ingest.[4][9]

Wash hands and any exposed skin thoroughly after handling.[3][4]
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Do not eat, drink, or smoke when using this product.[3]

Storage Conditions:

Store in a dry, cool, and well-ventilated place.[4][10]

Keep container tightly closed.[4][10]

Store locked up.[3][4]

Incompatible Materials: Strong oxidizing agents and strong bases.[4]

First Aid Measures
In case of exposure, follow these first aid measures immediately.

Exposure Route First Aid Procedure

If Swallowed

Immediately call a POISON CENTER or

doctor/physician.[3][4] Rinse mouth.[3][4] Do

NOT induce vomiting.[4]

If on Skin

Wash off immediately with plenty of water for at

least 15 minutes.[4] Remove contaminated

clothing and wash it before reuse.[11] If skin

irritation occurs, get medical advice/attention.

If in Eyes

Rinse cautiously with water for several minutes.

[11] Remove contact lenses, if present and easy

to do. Continue rinsing.[11] If eye irritation

persists, get medical advice/attention.[12]

If Inhaled

Remove person to fresh air and keep

comfortable for breathing.[11][12] If not

breathing, give artificial respiration.[4] Seek

immediate medical attention.[9]

Disposal Plan
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Dispose of 3,3-Tetramethyleneglutarimide and its containers in accordance with all federal,

state, and local regulations.

Chemical Disposal: Dispose of contents/container to an approved waste disposal plant.[3][4]

Contaminated Packaging: Dispose of in compliance with regulations. Contact a licensed

professional waste disposal service for proper disposal.

Environmental Precautions: Avoid release to the environment.[3] This substance is toxic to

aquatic life with long-lasting effects.[3][4] Collect spillage.[3]

Chemical Spill Workflow
The following diagram outlines the procedural steps for handling a chemical spill of 3,3-
Tetramethyleneglutarimide.
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Chemical Spill Response Workflow

1. Assess the Spill
- Evacuate immediate area

- Alert others

2. Don Appropriate PPE
- Chemical resistant gloves
- Safety goggles/face shield

- Lab coat

3. Contain the Spill
- Use absorbent material for liquids

- Carefully sweep up solids

4. Collect Waste
- Place in a labeled, sealed container

5. Decontaminate Area
- Clean spill area with appropriate solvent

- Wash with soap and water

6. Dispose of Waste
- Follow institutional and local regulations for hazardous waste disposal

7. Report Incident
- Inform supervisor

- Complete necessary documentation

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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